4-[(1H-imidazol-1-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H15N3OS/c20-16(18-10-15-2-1-9-21-15)14-5-3-13(4-6-14)11-19-8-7-17-12-19/h1-9,12H,10-11H2,(H,18,20)
• InChI Key: YQLIAJOPBOZCOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=CC=C(C=C2)CN3C=CN=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom. The benzamide moiety is a common fragment in pharmaceuticals and it is composed of a benzene ring attached to an amide group.

Synthesis Analysis

Imidazole can be synthesized by numerous methods including the Debus method and the Radziszewski imidazole synthesis. The synthesis of thiophene-based compounds typically involves the reaction of a suitable precursor with sulfur or a sulfur-containing compound.

Molecular Structure Analysis

The molecular structure of imidazole consists of a five-membered ring, which includes two nitrogen atoms and three carbon atoms. The thiophene ring is a five-membered aromatic ring, made up of four carbon atoms and a sulfur atom.

Chemical Reactions Analysis

Imidazole has been used as a building block in the synthesis of many pharmaceuticals and organic compounds. Similarly, thiophene is used as a building block in the synthesis of various organic compounds.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Thiophene is a colorless liquid with a mildly pleasant odor reminiscent of benzene, with which it shares some similarities.

Scientific Research Applications

Antidiabetic Potential

Some imidazole derivatives have been investigated for their antidiabetic properties, as they can influence metabolic pathways related to diabetes. This compound could be studied for its ability to regulate blood sugar levels or improve insulin sensitivity.

Each of these applications represents a unique field of research where “4-[(1H-imidazol-1-yl)methyl]-N-[(thiophen-2-yl)methyl]benzamide” could have significant therapeutic potential. . Further research and clinical trials would be necessary to fully understand and develop these applications.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, like 4-[(1h-imidazol-1-yl)methyl]-n-[(thiophen-2-yl)methyl]benzamide, have a broad range of biological activities and can interact with various biological targets .

Mode of Action

Imidazole derivatives are known to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways, leading to downstream effects .

Pharmacokinetics

Imidazole derivatives are generally known for their good solubility in polar solvents, which can impact their bioavailability .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, suggesting they can induce various molecular and cellular effects .

Action Environment

The stability of imidazole derivatives is generally good under normal temperature and pressure .

Safety and Hazards

Like all chemicals, imidazole and thiophene should be handled with care. They can cause skin and eye irritation, and may be harmful if swallowed or inhaled.

Future Directions

Imidazole and thiophene derivatives continue to be of interest in the development of new drugs. Their unique chemical properties make them useful in a variety of applications, from pharmaceuticals to materials science.